![molecular formula C12H8F6O6 B1463485 2,5-Bis(2,2,2-trifluoroethoxy)terephthalic acid CAS No. 1268628-19-8](/img/structure/B1463485.png)
2,5-Bis(2,2,2-trifluoroethoxy)terephthalic acid
Overview
Description
2,5-Bis(2,2,2-trifluoroethoxy)terephthalic acid is a solid compound . It is also known as Flecainide Acetate Impurity D and Flecainide EP Impurity D . It is used in the synthesis industry .
Molecular Structure Analysis
The molecular formula of this compound is C11H8F6O4 . The molecular weight is 318.17 . The InChI code is 1S/C11H8F6O4/c12-10(13,14)4-20-6-1-2-8(7(3-6)9(18)19)21-5-11(15,16)17/h1-3H,4-5H2,(H,18,19) .Chemical Reactions Analysis
This compound is a chlorinating agent that can be used with other reagents to form chlorides . It is used as an oxidant in the Friedel-Crafts acylation reaction . This chemical reacts with potassium hydride to produce unspecified products .Physical And Chemical Properties Analysis
This compound is a solid . The physical form is a crystal - powder with a color ranging from white to very pale yellow to pale-red . It is stored at room temperature .Scientific Research Applications
BTEA has been used in a variety of scientific research applications due to its ability to form strong covalent bonds with other molecules. It has been used as a cross-linking agent in the synthesis of polymers and as a dye in the fabrication of organic photovoltaic devices. It has also been used to synthesize a variety of organic compounds, including dyes, pigments, and pharmaceuticals. In addition, BTEA has been used in a variety of biochemical and physiological experiments due to its ability to interact with a wide range of biological molecules.
Mechanism of Action
Target of Action
It’s known that the compound can interact with proteins and ligands .
Mode of Action
It’s known that the compound interacts with its targets, possibly leading to changes in their function .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Result of Action
It has been suggested that the compound may have anti-cancer and anti-diabetic properties .
Action Environment
The compound’s distinct molecular structure and chemical characteristics make it a valuable asset in the development of advanced materials with tailored properties, suggesting that it may exhibit enhanced resistance to environmental factors such as heat, uv radiation, or chemical exposure .
Advantages and Limitations for Lab Experiments
BTEA has a number of advantages for use in laboratory experiments. It is a stable compound that can be stored for long periods of time without degradation. In addition, it is a versatile compound that can be used to synthesize a wide range of molecules. However, there are some limitations to its use in laboratory experiments. BTEA is a strong acid and can be corrosive to certain materials, such as glass. In addition, it can be difficult to remove BTEA from a reaction mixture, as it is highly soluble in organic solvents.
Future Directions
Despite its advantages, there are still many potential directions for the use of BTEA in scientific research. For example, BTEA could be used in the synthesis of novel polymers and other compounds. In addition, BTEA could be used in the study of the effects of drugs on the human body, as well as the effects of drugs on the metabolism of cells. Finally, BTEA could be used in the study of the effects of drugs on the development and differentiation of cells.
Safety and Hazards
2,5-Bis(2,2,2-trifluoroethoxy)terephthalic acid causes skin irritation and serious eye irritation . It may cause respiratory irritation . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, wearing protective clothing, gloves, safety glasses, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2,5-bis(2,2,2-trifluoroethoxy)terephthalic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F6O6/c13-11(14,15)3-23-7-1-5(9(19)20)8(2-6(7)10(21)22)24-4-12(16,17)18/h1-2H,3-4H2,(H,19,20)(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBDNTHMZRUYPBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1OCC(F)(F)F)C(=O)O)OCC(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F6O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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